1-[(Trimethylsilyl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C9H18OSi
• Molecular Weight: 170.32 g/mol
• IUPAC Name: 1-(trimethylsilylmethyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C9H18OSi/c1-11(2,3)8-9(7-10)5-4-6-9/h7H,4-6,8H2,1-3H3
• InChI Key: IOTVPYIVADKMKY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC1(CCC1)C=O

Description

1-[(Trimethylsilyl)methyl]cyclobutane-1-carbaldehyde is a cyclobutane-based aldehyde derivative featuring a trimethylsilyl (TMS) methyl substituent. The compound combines the strained cyclobutane ring with a sterically bulky, electron-donating TMS group, which significantly influences its physical and chemical properties. The aldehyde functional group at the 1-position renders it reactive toward nucleophilic additions and condensations, while the TMS moiety enhances lipophilicity and may stabilize intermediates in synthetic pathways. This compound is likely employed as a building block in organosilicon chemistry or medicinal chemistry, where steric and electronic modulation of reactivity is critical.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-[(Trimethylsilyl)methyl]cyclobutane-1-carbaldehyde can be synthesized through various methods. One common approach involves the reaction of cyclobutylmethyl lithium with trimethylsilyl chloride, followed by oxidation to introduce the formyl group. The reaction conditions typically involve low temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[(Trimethylsilyl)methyl]cyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The trimethylsilyl group can be substituted with other functional groups through reactions with nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as halides, amines, and alcohols.

Major Products Formed:

Oxidation: Carboxylic acids.

Reduction: Primary alcohols.

Substitution: Various substituted cyclobutane derivatives.

Scientific Research Applications

1-[(Trimethylsilyl)methyl]cyclobutane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a precursor for pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(Trimethylsilyl)methyl]cyclobutane-1-carbaldehyde involves its reactivity with various reagents and its ability to undergo multiple types of chemical transformations. The trimethylsilyl group can stabilize reactive intermediates, while the formyl group can participate in nucleophilic addition and oxidation-reduction reactions. The molecular targets and pathways involved depend on the specific reactions and applications being studied.

Comparison with Similar Compounds

Electronic Effects

• 4-Bromothiophene derivative : Bromine acts as an electron-withdrawing group (EWG), increasing the aldehyde's electrophilicity for nucleophilic attack.
• Triazole and thiazole derivatives : Heteroaromatic rings introduce conjugation and electron-withdrawing effects, altering reactivity in cross-coupling or cycloaddition reactions.

Steric and Solubility Properties

• The TMS group’s steric bulk may hinder reactions at the aldehyde site but improves solubility in nonpolar solvents.
• The hydroxyl group in the 2-hydroxy-2-methylpropyl derivative enhances water solubility via hydrogen bonding, contrasting with the hydrophobic TMS variant.

Thermal Stability

• Trimethylsilyl groups generally lower melting points due to disrupted crystallinity. In contrast, the hydroxylated compound may exhibit higher thermal stability from intermolecular H-bonding.

Research Findings and Inferences

• Reactivity : The TMS group may slow aldehyde reactivity compared to EWGs like bromine , but enhance stability in acidic or oxidative conditions.
• Synthetic Utility : The compound’s steric profile could facilitate selective transformations, such as in sterically hindered aldol reactions.
• Spectroscopic Signatures : Analogous NMR data (e.g., Reference Example 87 in ) indicate cyclobutane protons appearing at δ 2.05–1.99 ppm, with aldehyde protons typically near δ 9–10 ppm.